Cas no 71682-97-8 (3,4-Difluorobenzoylacetonitrile)

• Product Name: 3,4-Difluorobenzoylacetonitrile
• CAS No: 71682-97-8
• Molecular Formula: C₉H₅F₂NO
• Molecular Weight: 181.1389
• MDL: MFCD02260781
• CID: 547989
• PubChem ID: 2758254

3,4-Difluorobenzoylacetonitrile Properties

Names and Identifiers

• Benzenepropanenitrile, 3,4-difluoro-b-oxo-
• 3-(3,4-difluorophenyl)-3-oxopropanenitrile
• 3,4-Difluorobenzoylacetonitrile
• 3',4'-difluorobenzoylacetonitrile
• 3,4-Difluoro-b-oxo-benzenepropanenitrile
• PubChem12030
• DMUDJKIYVPYJNF-UHFFFAOYSA-N
• EBD27464
• SBB089762
• AM1161
• NE54281
• 3,4-DIFLUORO BENZOYL ACETONITRILE
• AK163428
• 3,4-difluoro-beta-oxo-benzenepropanenitrile
• A9377
• 3-Oxo-3-(3,4-difluorophenyl)propanenitrile
• Benzenepropaneni
• AKOS000167691
• DTXSID70374240
• SY109590
• 71682-97-8
• FT-0604196
• EN300-53798
• DS-8061
• A1-00630
• MFCD02260781
• CS-0028795
• SCHEMBL11345564
• Benzenepropanenitrile, 3,4-difluoro-beta-oxo-

• MDL： MFCD02260781
• InChIKey： DMUDJKIYVPYJNF-UHFFFAOYSA-N
• Inchi： 1S/C9H5F2NO/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5H,3H2
• SMILES： FC1=C(C([H])=C([H])C(C(C([H])([H])C#N)=O)=C1[H])F

Computed Properties

• Exact Mass: 181.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 181.034
• Heavy Atom Count: 13
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9

Experimental Properties

• LogP: 2.06118
• PSA: 40.86000
• Refractive Index: 1.497
• Boiling Point: 321.3°C at 760 mmHg
• Flash Point: 148.1°C
• Density: 1.3

3,4-Difluorobenzoylacetonitrile Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

3,4-Difluorobenzoylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones